Cas no 2094848-11-8 (N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide)

• Product Name: N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide
• CAS No: 2094848-11-8
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5984857
• PubChem ID: 121582278
• Update Time: 2025-05-30

N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)benzyl)acrylamide
• 2094848-11-8
• AKOS033850105
• N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide
• Z2285378181
• EN300-26601053
• N-[[3-(2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl)phenyl]methyl]prop-2-enamide

• Inchi： 1S/C17H19N3O3/c1-2-14(21)18-11-12-6-5-7-13(10-12)20-15(22)17(19-16(20)23)8-3-4-9-17/h2,5-7,10H,1,3-4,8-9,11H2,(H,18,21)(H,19,23)
• InChI Key： JVDVMPCDEXHFGK-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)NC(N1C1C=CC=C(CNC(C=C)=O)C=1)=O

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5Ų

Additional information on N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide

N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide

N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide is a complex organic compound with the CAS registry number 2094848-11-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a diazaspiro[4.4]nonane system, which is further substituted with a phenyl group and an acrylamide moiety. The combination of these structural elements makes this compound unique and potentially valuable in various chemical and biological applications.

The diazaspiro[4.4]nonane core of this compound is a bicyclic structure that has been extensively studied due to its potential as a scaffold for drug discovery. Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The phenyl group attached to the spiro system introduces aromaticity and enhances the molecule's stability and bioavailability. Furthermore, the prop-2-enamide group adds functionality, such as hydrogen bonding capabilities, which can be crucial for interactions with biological targets.

From a synthetic perspective, the construction of N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and amide coupling reactions, to synthesize this compound efficiently. The development of scalable synthetic routes has been a focus of recent studies to meet the growing demand for spiro compounds in pharmaceutical research.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}phenyl)methyl]prop-2-enamide with greater accuracy. Molecular docking studies have revealed potential binding affinities for this compound with several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that this compound could serve as a lead molecule for developing novel drugs targeting various diseases such as cancer and inflammatory disorders.

In terms of biological activity, N-[(3-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-y}phenyl)methyl]prop-2-enamide has shown promising results in preclinical studies. For instance, it has demonstrated selective inhibition of certain kinases involved in cell proliferation and survival pathways. Additionally, its ability to modulate GPCRs makes it a candidate for treating conditions like hypertension and neurodegenerative diseases.

The environmental impact of synthesizing and using N-[...]enamide has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis methods that minimize waste and reduce the carbon footprint associated with its production. Moreover, studies on its biodegradation pathways are underway to ensure that this compound does not pose long-term risks to ecosystems.

In conclusion, N-[...]enamide (CAS No: 2094848-11) represents an exciting advancement in organic chemistry with potential applications across multiple fields. Its unique spiro structure combined with functional groups makes it an attractive candidate for drug discovery and material science research.